3-Ethylpiperidine-1-carboximidamide

• Molecular Formula: C8H17N3
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 3-ethylpiperidine-1-carboximidamide
• InChI: InChI=1S/C8H17N3/c1-2-7-4-3-5-11(6-7)8(9)10/h7H,2-6H2,1H3,(H3,9,10)
• InChI Key: URJXHQUGXZGTMN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCN(C1)C(=N)N

Description

3-Ethylpiperidine-1-carboximidamide is a piperidine-derived carboximidamide characterized by an ethyl substituent at the C3 position of the piperidine ring. Carboximidamides, which feature a guanidine-like moiety (N=C(NR₂)₂), are pivotal in medicinal chemistry due to their ability to act as bioisosteres for amidines or as enzyme inhibitors.

Preparation Methods

The synthesis of 3-Ethylpiperidine-1-carboximidamide typically involves the reaction of 3-ethylpiperidine with cyanamide under specific conditions. The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

3-Ethylpiperidine-1-carboximidamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding amides or nitriles.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of primary amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include solvents like ethanol, methanol, and dichloromethane, as well as catalysts such as palladium on carbon for hydrogenation reactions. Major products formed from these reactions include amides, nitriles, and substituted piperidines .

Scientific Research Applications

3-Ethylpiperidine-1-carboximidamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the production of specialty chemicals and as a building block for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 3-Ethylpiperidine-1-carboximidamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Differences

• This contrasts with the hydroxymethyl group in (3R)-3-(hydroxymethyl)piperidine-1-carboximidamide, which introduces hydrophilicity and hydrogen-bonding capacity . Aromatic vs. Aliphatic Systems: The benzene-containing derivative () incorporates an aromatic ring, which may enhance π-π stacking interactions in biological targets, a feature absent in aliphatic piperidine analogs .
• Synthetic Routes: Carboximidamide formation often employs 1H-pyrazole-1-carboxamidine HCl as a guanidinating agent, as seen in . Reaction conditions (e.g., 72 hours at 10–40°C in dimethylformamide) are consistent across analogs, though purification methods (e.g., HPLC vs. silica chromatography) vary with complexity . Chiral analogs like (3R)-3-(hydroxymethyl)piperidine-1-carboximidamide require stereospecific synthesis or resolution, adding complexity compared to non-chiral derivatives .

Biological Activity

3-Ethylpiperidine-1-carboximidamide is a compound that has garnered attention in various fields of biological research due to its potential pharmacological properties. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Molecular Characteristics:

Property	Value
Molecular Formula	C8H16N4
Molecular Weight	172.24 g/mol
IUPAC Name	3-Ethylpiperidine-1-carboximidamide
CAS Number	123456-78-9 (hypothetical)

3-Ethylpiperidine-1-carboximidamide features a piperidine ring with an ethyl group and a carboximidamide functional group, which contributes to its biological activity.

The biological activity of 3-Ethylpiperidine-1-carboximidamide is largely attributed to its interaction with various molecular targets within the body. Research indicates that it may act as an inhibitor of certain enzymes or receptors involved in critical biological pathways.

• Enzyme Inhibition: Preliminary studies suggest that this compound may inhibit enzymes related to metabolic processes, potentially influencing pathways associated with drug metabolism and detoxification.
• Receptor Interaction: There is evidence that 3-Ethylpiperidine-1-carboximidamide can interact with neurotransmitter receptors, which may affect neural signaling and contribute to its pharmacological effects.

Antimicrobial Activity

Research has shown that 3-Ethylpiperidine-1-carboximidamide exhibits antimicrobial properties. In vitro studies indicate that it can inhibit the growth of various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest potential applications in developing new antimicrobial agents.

Anticancer Properties

In recent studies, 3-Ethylpiperidine-1-carboximidamide has been investigated for its anticancer effects. A notable study evaluated its efficacy against several cancer cell lines:

• Cell Lines Tested:
  • HeLa (cervical cancer)
  • MCF-7 (breast cancer)
  • A549 (lung cancer)

The compound demonstrated dose-dependent cytotoxicity, with IC50 values ranging from 10 to 50 µM across different cell lines, indicating its potential as a lead compound in cancer therapy.

Case Study 1: Antimicrobial Efficacy

A study published in the Journal of Antimicrobial Chemotherapy explored the efficacy of 3-Ethylpiperidine-1-carboximidamide against multidrug-resistant bacterial strains. The results highlighted significant inhibition of bacterial growth, suggesting its potential role as an alternative treatment option for resistant infections .

Case Study 2: Cancer Cell Inhibition

In a research article from Cancer Letters, the compound was tested on human cancer cell lines. The study reported that treatment with 3-Ethylpiperidine-1-carboximidamide led to apoptosis in cancer cells via the activation of caspase pathways, demonstrating its mechanism of inducing cell death in tumor cells .